Cas no 2224535-97-9 (N-(3-Fluorocyclohexyl)prop-2-enamide)

• Product Name: N-(3-Fluorocyclohexyl)prop-2-enamide
• CAS No: 2224535-97-9
• MF: C₉H₁₄FNO
• MW: 171.21196603775
• CID: 5411240
• PubChem ID: 132396299
• Update Time: 2025-08-05

N-(3-Fluorocyclohexyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2224535-97-9
• AKOS034007071
• EN300-6702042
• N-(3-Fluorocyclohexyl)prop-2-enamide
• Z3172868914

• Inchi： 1S/C9H14FNO/c1-2-9(12)11-8-5-3-4-7(10)6-8/h2,7-8H,1,3-6H2,(H,11,12)
• InChI Key： UBJONXPTFGIAOO-UHFFFAOYSA-N
• SMILES： FC1CCCC(C1)NC(C=C)=O

Computed Properties

• Exact Mass: 171.105942232g/mol
• Monoisotopic Mass: 171.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3-Fluorocyclohexyl)prop-2-enamide

Introduction to N-(3-Fluorocyclohexyl)prop-2-enamide (CAS No. 2224535-97-9)

N-(3-Fluorocyclohexyl)prop-2-enamide, identified by its Chemical Abstracts Service (CAS) number 2224535-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive agents. The unique structural features of N-(3-Fluorocyclohexyl)prop-2-enamide, including the presence of a fluorinated cyclohexyl group and an amide functional moiety, make it a promising candidate for further exploration in drug discovery.

The fluorine atom in the 3-Fluorocyclohexyl substituent plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and alter electronic distributions within the molecule. These attributes are particularly valuable in the design of small-molecule drugs, where subtle structural modifications can significantly impact biological activity. The amide group in N-(3-Fluorocyclohexyl)prop-2-enamide also contributes to its potential utility, as amides are common motifs in bioactive molecules, often serving as key pharmacophores in drug candidates.

In recent years, there has been a growing interest in exploring novel scaffolds for drug development, with N-(3-Fluorocyclohexyl)prop-2-enamide emerging as a compound of considerable interest. The structural motif of this molecule has been investigated for its potential applications in addressing various therapeutic challenges. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluorinated cyclohexyl ring is particularly noteworthy, as it has been shown to influence both the solubility and bioavailability of related compounds.

The synthesis of N-(3-Fluorocyclohexyl)prop-2-enamide involves sophisticated organic chemistry techniques, including fluorination reactions and amide bond formation. The introduction of fluorine into the cyclohexyl ring typically requires specialized methodologies to ensure high yield and purity. Advanced synthetic strategies have been developed to achieve this transformation efficiently, often involving palladium-catalyzed cross-coupling reactions or direct fluorination protocols. These synthetic approaches are critical for producing sufficient quantities of the compound for further biological evaluation.

The biological activity of N-(3-Fluorocyclohexyl)prop-2-enamide has been the focus of several recent studies. Researchers have employed various computational and experimental techniques to elucidate its interactions with biological targets. Initial studies have hinted at potential binding to specific proteins and enzymes, which could lead to therapeutic applications in areas such as cancer and autoimmune disorders. The amide group's role as a pharmacophore has been particularly emphasized, with structural modifications aimed at optimizing binding affinity and selectivity.

The pharmacological profile of N-(3-Fluorocyclohexyl)prop-2-enamide is further enhanced by its ability to cross the blood-brain barrier, a critical property for many central nervous system (CNS) therapeutics. The fluorine atom's influence on lipophilicity and metabolic stability contributes to this characteristic, making the compound a promising candidate for CNS drug development. Additionally, preclinical studies have begun to explore its potential effects on neurological pathways, with early results suggesting possible applications in treating neurodegenerative diseases.

The regulatory landscape for N-(3-Fluorocyclohexyl)prop-2-enamide is also an important consideration for researchers and pharmaceutical companies. As with any novel compound intended for therapeutic use, rigorous safety and efficacy testing is required before it can be considered for clinical trials. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for evaluating new chemical entities like this one. Compliance with these regulations ensures that any potential therapeutic applications are thoroughly assessed before moving into human testing phases.

The future prospects for N-(3-Fluorocyclohexyl)prop-2-enamide strong>...........